Cas no 383199-85-7 (Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-)

• Product Name: Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
• CAS No: 383199-85-7
• MF: C₁₀H₁₀F₂N₂O₂S
• MW: 260.260407924652
• CID: 1489343
• PubChem ID: 12096592
• Update Time: 2025-04-21

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
• 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine
• 383199-85-7
• DB-379554
• SCHEMBL3043208
• RAXMVOYLSJCNTN-UHFFFAOYSA-N

• Inchi： 1S/C10H10F2N2O2S/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-17-4-2-13/h5-6H,1-4H2
• InChI Key： RAXMVOYLSJCNTN-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(=CC(=CC=2F)[N+](=O)[O-])F)CC1

Computed Properties

• Exact Mass: 260.0432
• Monoisotopic Mass: 260.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 46.38